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Compound of Interest

Compound Name: Canertinib

Cat. No.: B1668258

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Canertinib is paramount. This guide provides
immediate, essential safety protocols and logistical plans to minimize risk and ensure
operational integrity.

Hazard Identification and Safety Precautions

Canertinib (hydrochloride) is classified with specific hazards that necessitate careful handling
to avoid exposure.[1] The primary routes of exposure are inhalation, ingestion, and skin or eye
contact.[2]

Hazard Summary

Hazard Statement GHS Classification Description
H315 Skin irritation 2 Causes skin irritation.[1]
o Causes serious eye irritation.
H319 Eye irritation 2A
[1]
H335 Specific target organ toxicity May cause respiratory
(single exposure) 3 irritation.[1]

Toxicological Data
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Route of Exposure

Species

Notes

Oral TDLO

60 mg/kg/6D

(intermittent)

Rat

Toxic Dose Low

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier to exposure after all other control

measures have been implemented.[2] The following PPE is mandatory when handling

Canertinib.

PPE Requirements

PPE Component

Specification

Rationale

Gloves

Two pairs of chemotherapy-

rated gloves

Provides robust protection
against dermal exposure.[3]
Thicker gloves generally offer
better protection.[2] Change
gloves frequently, at least
every two to three hours or

immediately if compromised.[2]

[4]

Gown

Disposable, lint-free, with long

sleeves and a closed front

Prevents contamination of
personal clothing and skin.[4]
Gowns should be shown to
resist permeability by

hazardous drugs.[3]

Eye Protection

Safety glasses with side

shields or goggles

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95)

Required when handling the
powder form to prevent

respiratory tract irritation.[1][3]
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Procedural Guidance: Donning and Doffing PPE

Proper technique in donning and doffing PPE is crucial to prevent cross-contamination.

PPE Donning and Doffing Workflow

Doffing Sequence (Anteroom/Exit)

’ Remove Outer Gloves H Remove Gown }—»’ Perform Hand Hygiene }—»’ Remove Eye Protection H Remove Respirator }—»’ Remove Inner Gloves }—»’ Perform Final Hand Hygiene

Donning Sequence (Clean Area)

Perform Hand Hygiene }—»’ Don Inner Gloves } { Don Gown } { Don Outer Gloves (over cuff) H Don Eye Protection } { Don Resp ‘

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment.

Handling and Disposal Plan

Adherence to proper handling and disposal protocols is essential to prevent environmental
contamination and accidental exposure.

Experimental Protocol: Handling Canertinib Powder

o Preparation: Conduct all manipulations of Canertinib powder within a certified chemical
fume hood or biological safety cabinet to contain airborne particles.

e Weighing: Use a dedicated, calibrated analytical balance inside the containment unit.

 Solubilization: If dissolving the compound, add the solvent slowly to the powder to minimize
aerosol generation. Canertinib is soluble in DMSO (=12.15 mg/mL with gentle warming) and
Ethanol (=10.1 mg/mL).[5]
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» Cleaning: Decontaminate all surfaces and equipment after use with an appropriate cleaning

agent.

Disposal Protocol

Canertinib waste is considered hazardous. It must not be disposed of with household garbage

or allowed to enter the sewage system.[1]

Waste Disposal Workflow

Canertinib Waste Disposal

Generate Waste
(Used PPE, contaminated labware,
unused Canertinib)

:

Segregate into Labeled,
Leak-Proof Hazardous
Waste Containers

:

Store in a Designated,
Secure Hazardous
Waste Accumulation Area

Arrange for Pickup and

Disposal by a Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of Canertinib waste.
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Emergency Procedures

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

Spill: Evacuate the area. Wear appropriate PPE and contain the spill using absorbent
materials. Collect the spilled material and place it in a sealed container for hazardous waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

